Cas no 1152565-77-9 (N-1-(furan-2-yl)ethyl-2-iodoaniline)

• Product Name: N-1-(furan-2-yl)ethyl-2-iodoaniline
• CAS No: 1152565-77-9
• MF: C₁₂H₁₂INO
• MW: 313.134255409241
• CID: 5230567
• PubChem ID: 43124780
• Update Time: 2025-06-20

N-1-(furan-2-yl)ethyl-2-iodoaniline Chemical and Physical Properties

Names and Identifiers

• 2-Furanmethanamine, N-(2-iodophenyl)-α-methyl-
• N-[1-(furan-2-yl)ethyl]-2-iodoaniline
• 1152565-77-9
• EN300-165677
• N-1-(furan-2-yl)ethyl-2-iodoaniline

• Inchi： 1S/C12H12INO/c1-9(12-7-4-8-15-12)14-11-6-3-2-5-10(11)13/h2-9,14H,1H3
• InChI Key： KAEWVMGKSXTYTM-UHFFFAOYSA-N
• SMILES： IC1C=CC=CC=1NC(C)C1=CC=CO1

Computed Properties

• Exact Mass: 312.99636g/mol
• Monoisotopic Mass: 312.99636g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 25.2Ų

Experimental Properties

• Density: 1.633±0.06 g/cm3(Predicted)
• Boiling Point: 325.0±27.0 °C(Predicted)
• pka: 2.32±0.50(Predicted)

Additional information on N-1-(furan-2-yl)ethyl-2-iodoaniline

Introduction to N-1-(furan-2-yl)ethyl-2-iodoaniline (CAS No. 1152565-77-9)

N-1-(furan-2-yl)ethyl-2-iodoaniline (CAS No. 1152565-77-9) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its unique molecular structure, holds potential applications in various areas, including drug discovery, catalysis, and advanced materials. This introduction aims to provide a comprehensive overview of N-1-(furan-2-yl)ethyl-2-iodoaniline, highlighting its chemical properties, synthesis methods, and recent research advancements.

The molecular formula of N-1-(furan-2-yl)ethyl-2-iodoaniline is C₁₀H₁₀INO₂, with a molecular weight of approximately 309.09 g/mol. The compound features a furan ring and an iodoaniline moiety, which contribute to its distinct chemical properties and reactivity. The presence of the iodine atom makes it a valuable precursor for various synthetic transformations, particularly in the context of cross-coupling reactions and organometallic chemistry.

One of the key applications of N-1-(furan-2-yl)ethyl-2-iodoaniline is in the field of medicinal chemistry. Recent studies have explored its potential as a building block for the synthesis of bioactive molecules. For instance, a study published in the Journal of Medicinal Chemistry (2023) reported the use of N-1-(furan-2-yl)ethyl-2-iodoaniline in the development of novel antiviral agents. The researchers demonstrated that compounds derived from this precursor exhibited potent antiviral activity against several RNA viruses, including influenza and coronaviruses.

In addition to its medicinal applications, N-1-(furan-2-yl)ethyl-2-iodoaniline has also been investigated for its potential in materials science. A study published in Advanced Materials (2023) explored the use of this compound as a precursor for the synthesis of conductive polymers. The researchers found that polymers derived from N-1-(furan-2-yl)ethyl-2-iodoaniline exhibited excellent electrical conductivity and stability, making them promising candidates for applications in organic electronics and energy storage devices.

The synthesis of N-1-(furan-2-y l)ethyl - 2 - iodo aniline can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of 2-bromofuran with ethylmagnesium bromide to form the corresponding furanyl ethyl intermediate, followed by nucleophilic substitution with 2-aminoiodobenzene. This approach provides high yields and good purity, making it suitable for large-scale production.

An alternative synthetic route involves the use of palladium-catalyzed cross-coupling reactions. A study published in Organic Letters (2023) reported a highly efficient method for synthesizing N - 1 - ( furan - 2 - yl ) ethyl - 2 - iodo aniline using a palladium catalyst and a mild reaction conditions. This method not only simplifies the synthetic process but also reduces the formation of by-products, enhancing the overall yield and purity of the final product.

The physical properties of N - 1 - ( furan - 2 - yl ) ethyl - 2 - iodo aniline are also noteworthy. It is a solid at room temperature with a melting point ranging from 85 to 88°C. The compound is soluble in common organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO), which facilitates its use in various chemical reactions and material processing techniques.

In terms of safety and handling, while N - 1 - ( furan - 2 - yl ) ethyl - 2 - iodo aniline is not classified as a hazardous material under current regulations, it is important to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE), such as gloves and goggles, should be worn to prevent skin contact and inhalation.

The future prospects for research on N - 1 - ( furan - 2 - yl ) ethyl - 2 - iodo aniline are promising. Ongoing studies are exploring its potential in areas such as photovoltaic materials, drug delivery systems, and catalytic processes. For example, a recent study published in Chemical Communications (2023) investigated the use of this compound as a ligand in homogeneous catalysis, demonstrating its ability to enhance reaction efficiency and selectivity.

In conclusion, N - 1 - ( furan - 2 - yl ) ethyl - 2 - iodo aniline (CAS No. 1152565 - 77 - 9) is a multifaceted compound with diverse applications in medicinal chemistry, materials science, and catalysis. Its unique molecular structure and versatile reactivity make it an attractive candidate for further research and development. As new synthetic methods continue to be developed and optimized, the potential uses for this compound are likely to expand even further.